6-Oxo-1,6-dihydropyridazine-3-carbohydrazide
Overview
Description
6-Oxo-1,6-dihydropyridazine-3-carbohydrazide is a chemical compound with the molecular weight of 154.13 . It is a solid substance at room temperature . The IUPAC name for this compound is 6-oxo-1,6-dihydro-3-pyridazinecarbohydrazide .
Molecular Structure Analysis
The molecular structure of 6-Oxo-1,6-dihydropyridazine-3-carbohydrazide contains a total of 17 bonds, which include 11 non-H bonds, 4 multiple bonds, 1 rotatable bond, 4 double bonds, 1 six-membered ring, 1 N hydrazine, and 1 hydrazone .
Physical And Chemical Properties Analysis
6-Oxo-1,6-dihydropyridazine-3-carbohydrazide is a solid substance at room temperature . It has a melting point of 236-237 degrees Celsius .
Scientific Research Applications
Anti-Inflammatory Activity
This compound has been used in the synthesis of analogues exhibiting anti-inflammatory activity. The optimal compound, J27, decreased the release of TNF-α and IL-6 in mouse and human cells through the NF-κB/MAPK pathway, showing promise for the treatment of acute lung injury and sepsis .
Synthesis of Novel Compounds
The compound has been utilized in the synthesis of novel compounds, such as 6-oxo-3-phenyl-5,6-dihydropyridazine-1(4H)-carbohydrazide, which was synthesized from β-benzoylpropionic acid and carbohydrazide .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 6-Oxo-1,6-dihydropyridazine-3-carbohydrazide is JNK2 . JNK2 is a protein kinase that plays a crucial role in the regulation of various cellular processes, including inflammation, apoptosis, and cell differentiation .
Mode of Action
6-Oxo-1,6-dihydropyridazine-3-carbohydrazide interacts with its target, JNK2, by binding selectively to it . This interaction results in the inhibition of JNK2, which in turn leads to a decrease in the release of pro-inflammatory cytokines such as TNF-α and IL-6 .
Biochemical Pathways
The compound affects the NF-κB/MAPK pathway . By inhibiting JNK2, the compound prevents the activation of the NF-κB/MAPK pathway, which is known to play a key role in the inflammatory response .
Pharmacokinetics
The compound has good bioavailability, with a reported value of 30.74% . This suggests that a significant proportion of the compound is able to reach the systemic circulation and exert its therapeutic effects .
Result of Action
The inhibition of JNK2 and the subsequent suppression of the NF-κB/MAPK pathway result in a decrease in the release of pro-inflammatory cytokines . This leads to a reduction in inflammation, which can be beneficial in the treatment of conditions such as acute lung injury and sepsis .
Action Environment
While specific environmental factors influencing the action of 6-Oxo-1,6-dihydropyridazine-3-carbohydrazide are not mentioned in the available literature, it is generally known that factors such as pH, temperature, and the presence of other substances can influence the stability and efficacy of a compound
properties
IUPAC Name |
6-oxo-1H-pyridazine-3-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N4O2/c6-7-5(11)3-1-2-4(10)9-8-3/h1-2H,6H2,(H,7,11)(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWYQISBPGSZFSA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NN=C1C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00365666 |
Source
|
| Record name | 6-oxo-1,6-dihydropyridazine-3-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00365666 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Oxo-1,6-dihydropyridazine-3-carbohydrazide | |
CAS RN |
98021-39-7 |
Source
|
| Record name | 6-oxo-1,6-dihydropyridazine-3-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00365666 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-Pyrrolidin-1-yl-ethyl)-[1,4]diazepane](/img/structure/B1621075.png)
![5H-Pyrido[3,2-e]thiazolo[3,2-a]pyrimidine-5-thione](/img/structure/B1621080.png)
![2-[3,3,3-Trifluoro-2,2-bis(trifluoromethyl)propyl]oxirane](/img/structure/B1621084.png)
![N'1-thieno[2,3-d]pyrimidin-4-yl-2-chloroethanohydrazide](/img/structure/B1621091.png)
